Guanidine monoperchlorate

Specification

• CAS No.: 10308-84-6
• Molecular Formula: CH6ClN3O4
• Molecular Weight: 159.53 g/mol
• IUPAC Name: guanidine;perchloric acid
• Standard InChI: InChI=1S/CH5N3.ClHO4/c2-1(3)4;2-1(3,4)5/h(H5,2,3,4);(H,2,3,4,5)
• Standard InChI Key: KBJCHZXIAAWHMB-UHFFFAOYSA-N
• SMILES: C(=N)(N)N.OCl(=O)(=O)=O
• Canonical SMILES: C(=[NH2+])(N)N.[O-]Cl(=O)(=O)=O

Introduction

Synthesis and Preparation

Synthetic Methods

Guanidine monoperchlorate can be synthesized through the reaction of guanidine hydrochloride ($CH_6ClN_3$) with perchloric acid ($HClO_4$). This reaction typically occurs in an aqueous medium under controlled conditions to prevent unwanted side reactions or decomposition.

$$CH_6ClN_3 + HClO_4 \rightarrow CH_6ClN_3O_4$$

The synthesis requires careful handling due to the highly reactive nature of perchloric acid and the explosive potential of the resulting product. The reaction is exothermic and must be conducted at low temperatures to mitigate risks.

Purification Techniques

After synthesis, guanidine monoperchlorate may be purified using recrystallization techniques. Solvents such as ethanol or acetone are commonly employed to remove impurities while preserving the integrity of the compound. Advanced methods like gas chromatography have also been explored for purification on a preparative scale.

Physical and Chemical Properties

Physical Characteristics

Guanidine monoperchlorate is a crystalline solid with distinct physical properties:

• Melting Point: Approximately 248°C.

• Boiling Point: Estimated at 260°C.

• Density: Roughly 1.545 g/cm³ (estimated).

• Refractive Index: Approximately 1.6000 (estimated).

These properties highlight its stability under specific conditions but also its sensitivity to thermal stimuli.

Chemical Behavior

The compound exhibits strong oxidizing properties due to the presence of the perchlorate anion. It decomposes violently at temperatures exceeding 350°C, releasing toxic fumes such as chlorine ($Cl^-$) and nitrogen oxides ($NO_x$). Mixtures containing guanidine monoperchlorate and metallic powders (e.g., iron) are even more thermally sensitive.

Thermodynamic Data

Thermal decomposition studies reveal activation energies ranging from approximately 22 to 23 kcal/mol, indicating moderate energy requirements for initiating breakdown reactions. These values are consistent with other perchlorate-based compounds.

Applications

Energetic Materials

Guanidine monoperchlorate is primarily used in the formulation of energetic materials such as explosives, propellants, and pyrotechnics. Its high nitrogen content contributes to rapid gas generation upon combustion, making it suitable for applications requiring high thrust or explosive power.

Chemical Synthesis

In synthetic chemistry, guanidine monoperchlorate serves as an intermediate for producing other nitrogen-rich compounds. It has been utilized in asymmetric synthesis processes involving chiral auxiliaries.

Research Applications

The compound is studied extensively for its thermal decomposition behavior and reactivity with various reagents. Insights gained from these studies inform broader research into perchlorates and nitrogenous salts.

Environmental Impact

Decomposition Products

The decomposition products of guanidine monoperchlorate include chlorine dioxide ($ClO_2$), nitric oxide ($NO$), and other reactive species that may contribute to environmental pollution.

Mitigation Strategies

Proper disposal methods involve neutralization reactions that convert harmful byproducts into less toxic substances before release into the environment.

Property	Value
Molecular Formula	$CH_6ClN_3O_4$
Molecular Weight	159.53 g/mol
Melting Point	~248°C
Boiling Point	~260°C (estimate)
Density	~1.545 g/cm³
Refractive Index	~1.6000 (estimate)